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Executive Summary
5-Bromo-2-chloro-4-fluorophenol is a highly functionalized aromatic building block

characterized by a unique substitution pattern of three distinct halogens (bromine, chlorine,

fluorine) on a phenolic core.[1] This specific arrangement imparts significant electronic

versatility, making it a critical intermediate in the synthesis of SGLT2 inhibitors (e.g.,

Dapagliflozin analogs) and agrochemicals like Pyraflufen-ethyl. Its enhanced acidity (pKa

~7.56) compared to unsubstituted phenol (pKa ~10) drives its reactivity in nucleophilic

substitution and coupling reactions.
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Chemical Identity & Physicochemical Profile[2][3][4]
[5][6]
The physical properties of 5-Bromo-2-chloro-4-fluorophenol are dictated by the electron-

withdrawing nature of its halogen substituents.

Table 1: Physicochemical Properties
Property Value / Description Source/Note

Molecular Formula C₆H₃BrClFO

Molecular Weight 225.44 g/mol

Appearance White to off-white fused solid Experimental Observation

Boiling Point 240.7 ± 35.0 °C (at 760 Torr) Predicted [1]

Density 1.875 ± 0.06 g/cm³ Predicted [1]

Acidity (pKa) 7.56 ± 0.23
Predicted (High acidity due to -

I effect of F/Cl/Br)

Solubility

Soluble in DCM, Ethanol, Ethyl

Acetate; Sparingly soluble in

water

Experimental Protocol [2]

Flash Point 99.4 ± 25.9 °C Predicted

InChI Key
NQQPSJDOZDIKTE-

UHFFFAOYSA-N
Identifier

Structural Analysis & Reactivity
The 1,2,4,5-substitution pattern creates a "push-pull" electronic environment:

Acidity Enhancement: The fluorine atom at the para position and chlorine at the ortho

position exert strong inductive (-I) and resonance (+R) effects. However, the inductive

withdrawal dominates, significantly stabilizing the phenoxide anion, lowering the pKa to ~7.5.

Nucleophilic Sites: The phenolic hydroxyl is the primary nucleophile.
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Electrophilic Sites: The carbon bonded to bromine (C-5) is activated for metal-halogen

exchange (e.g., Lithiation) or Palladium-catalyzed cross-coupling (Suzuki-Miyaura), enabling

scaffold expansion.

Synthesis & Production Workflow
The synthesis of 5-Bromo-2-chloro-4-fluorophenol often involves the hydrolysis of protected

precursors to ensure regioselectivity during halogenation. A robust method involves the

hydrolysis of the corresponding methanesulfonate ester.

Experimental Protocol: Hydrolysis of Sulfonate
Precursor
Objective: Isolate high-purity phenol from 5-bromo-2-chloro-4-fluorophenyl methanesulfonate.

Reagents:

Precursor: 5-bromo-2-chloro-4-fluorophenyl methanesulfonate (1.0 eq)

Solvent: Ethanol (16 vol)

Base: 10% Aqueous KOH (2.2 eq)

Extraction: Dichloromethane (DCM)

Wash: Water (pH adjusted to 3)[2][3]

Step-by-Step Methodology:

Charging: In a reactor, charge 5-bromo-2-chloro-4-fluorophenyl methanesulfonate (e.g., 2.0

g, 6.6 mmol) and Ethanol (32 mL).

Hydrolysis: Add 10% aqueous KOH (8.0 g, 14.5 mmol) dropwise.

Reaction: Stir at ambient temperature (20–25°C) monitoring by TLC/HPLC until ester

consumption is complete (>98% conversion).

Work-up:
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Evaporate ethanol under reduced pressure.

Dilute residue with water and acidify to pH 3 using dilute HCl.

Extract the aqueous layer with DCM (3 x 5 mL).[2]

Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate

to yield the crude product.

Expected Yield: ~89%[2]

Purity: ~95% (crude) [2][2]

Synthesis Pathway Diagram
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Caption: Hydrolysis workflow for generating the target phenol from its sulfonate precursor.

Applications in Drug Discovery & Agrochemicals[1]
Pharmaceutical Intermediates (SGLT2 Inhibitors)
This compound serves as a scaffold for Gliflozin class drugs (e.g., Dapagliflozin,

Empagliflozin).

Mechanism: The phenol moiety is typically alkylated (e.g., with a glucose derivative or a

benzyl halide) to link the sugar moiety to the aglycone aromatic ring.

Role: The specific halogenation pattern (Br, Cl, F) is critical for fitting into the SGLT2 receptor

pocket, influencing potency and selectivity.

Agrochemicals (Pyraflufen-ethyl)
Identified as "Pyraflufen Impurity 1" or a key intermediate [3].
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Usage: Precursor for the synthesis of protoporphyrinogen oxidase (PPO) inhibitor herbicides.

Pathway: The phenol is coupled with a pyrazole ring or an ester side chain to form the active

herbicide.

Strategic Logic Diagram: Application Pathways
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Caption: Divergent synthetic utility of the 5-Bromo-2-chloro-4-fluorophenol scaffold.

Safety, Handling, & Analytical Profiling
Safety Profile (GHS Classifications)

Signal Word: Warning

Hazard Statements:

H302+H312+H332: Harmful if swallowed, in contact with skin, or inhaled.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Handling: Use in a fume hood. Wear nitrile gloves and safety goggles. Avoid dust formation.

Analytical Profiling (Expected Signals)
To validate the identity of the synthesized compound, look for the following spectral signatures:

¹H NMR (DMSO-d₆, 400 MHz):

δ ~10.5 ppm (s, 1H): Phenolic -OH (Exchangeable with D₂O).

δ ~7.6 ppm (d, 1H): Aromatic proton at C-6 (coupling with F).

δ ~7.4 ppm (d, 1H): Aromatic proton at C-3 (coupling with F).

Note: The specific chemical shifts will depend on solvent and concentration, but the

presence of two aromatic singlets (or doublets due to F-coupling) and one exchangeable

proton is diagnostic.

Mass Spectrometry (LC-MS):

m/z: Look for [M-H]⁻ peak at ~223/225/227 (characteristic Br/Cl isotope pattern: 79Br/81Br

and 35Cl/37Cl).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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